N-(3,4-dimethoxyphenyl)-2-(4-ethyl-2-oxomorpholin-3-yl)acetamide

Specification

• Molecular Formula: C16H22N2O5
• Molecular Weight: 322.36 g/mol
• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(4-ethyl-2-oxomorpholin-3-yl)acetamide
• Standard InChI: InChI=1S/C16H22N2O5/c1-4-18-7-8-23-16(20)12(18)10-15(19)17-11-5-6-13(21-2)14(9-11)22-3/h5-6,9,12H,4,7-8,10H2,1-3H3,(H,17,19)
• Standard InChI Key: VPGMFERPPFSPFP-UHFFFAOYSA-N
• SMILES: CCN1CCOC(=O)C1CC(=O)NC2=CC(=C(C=C2)OC)OC
• Canonical SMILES: CCN1CCOC(=O)C1CC(=O)NC2=CC(=C(C=C2)OC)OC

Introduction

N-(3,4-dimethoxyphenyl)-2-(4-ethyl-2-oxomorpholin-3-yl)acetamide is a synthetic organic compound characterized by its complex molecular structure, which includes a dimethoxyphenyl group, an oxomorpholinyl group, and an acetamide group. This compound is of interest in various scientific fields due to its potential applications in chemistry, biology, and medicine.

Chemical Formula and Molecular Weight

• Chemical Formula: C16H22N2O5

• Molecular Weight: 322.36 g/mol

Synthesis and Preparation Methods

The synthesis of N-(3,4-dimethoxyphenyl)-2-(4-ethyl-2-oxomorpholin-3-yl)acetamide typically involves multiple steps, including the formation of the dimethoxyphenyl intermediate, the synthesis of the oxomorpholinyl intermediate, and a coupling reaction to form the acetamide linkage. Industrial production would focus on optimizing these steps for higher yield and purity while minimizing costs and environmental impact.

Scientific Research Applications

This compound may have several applications in scientific research:

• Chemistry: As a building block for synthesizing more complex molecules.

• Biology: Potential use as a probe or inhibitor in biochemical assays.

• Medicine: Investigation of its pharmacological properties for potential therapeutic uses.

• Industry: Development of new materials or use as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action would depend on its interactions with biological targets, such as binding to enzymes or receptors, altering cellular pathways, or modulating gene expression. Detailed studies are required to elucidate these mechanisms.

Comparison with Similar Compounds

Similar compounds, such as N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxomorpholin-3-yl)acetamide, share similar structural features but differ in the positioning of the methoxy groups on the phenyl ring. These differences can affect their chemical and biological properties.

Compound	Chemical Formula	CAS Number
N-(3,4-dimethoxyphenyl)-2-(4-ethyl-2-oxomorpholin-3-yl)acetamide	C16H22N2O5	1044539-39-0
N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxomorpholin-3-yl)acetamide	C16H22N2O5	Not specified